Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate
Overview
Description
Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate is a chemical compound with the molecular formula C12H23NO2 . It is used in scientific research and possesses unique properties that make it suitable for various applications such as catalysis and drug synthesis.
Molecular Structure Analysis
The molecular structure of Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate consists of a carbamate group attached to a tert-butyl group and a 2,2,3,3-tetramethylcyclopropyl group . This structure contributes to its unique properties and potential applications.Chemical Reactions Analysis
Tert-butyl esters, such as Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate, can undergo various reactions. For example, they can be deprotected using aqueous phosphoric acid . Additionally, they can react with SOCl2 to form acid chlorides .Scientific Research Applications
Chemical Synthesis
“Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate” is used in various chemical synthesis processes. For instance, it has been used in the palladium-catalyzed synthesis of N-Boc-protected anilines . This process is crucial in the production of a wide range of chemicals and pharmaceuticals.
Production of Pyrroles
This compound plays a significant role in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position . Pyrroles are important in the pharmaceutical industry due to their presence in many natural products and drugs.
Intermediate in Drug Synthesis
“Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate” serves as an important intermediate in the synthesis of various drugs. For example, it is used in the synthesis of ceftolozane, a cephalosporin antibiotic used for the treatment of certain bacterial infections .
Synthesis of Natural Products
This compound is used in the synthesis of natural products such as jaspine B . Jaspine B is a natural product isolated from various sponges and has shown cytotoxic activity against several human carcinoma cell lines .
Inhibitor Research
In vitro studies have suggested that certain derivatives of “Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate” can act as both β-secretase and an acetylcholinesterase inhibitor . This makes it a potential candidate for research in the treatment of Alzheimer’s disease, as it can prevent the amyloid beta peptide (Aβ) aggregation and the formation of fibrils from Aβ 1-42 .
Mechanism of Action
Pharmacokinetics
, which may influence its bioavailability and pharmacokinetic properties.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Tert-butyl (2,2,3,3-tetramethylcyclopropyl)carbamate . For instance, the compound’s stability may be affected by temperature, as suggested by its boiling point of 432.4±35.0 °C . Additionally, the compound’s action may be influenced by the presence of other substances in the environment .
properties
IUPAC Name |
tert-butyl N-(2,2,3,3-tetramethylcyclopropyl)carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO2/c1-10(2,3)15-9(14)13-8-11(4,5)12(8,6)7/h8H,1-7H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDXMVJKOYUIKKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C1(C)C)NC(=O)OC(C)(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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